Cas no 1261232-46-5 (4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester)

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester is a high-purity intermediate widely used in pharmaceutical synthesis, particularly in the development of kinase inhibitors and other bioactive compounds. Its key advantages include a stable tert-butyl ester group, which enhances solubility and facilitates further functionalization, and a chloro-methyl-pyrimidine moiety that offers versatile reactivity for cross-coupling or substitution reactions. The compound’s well-defined stereochemistry and rigid piperazine backbone contribute to its utility in designing targeted therapeutics. Suitable for research-scale and process chemistry, it is characterized by consistent quality, low impurity levels, and compatibility with standard purification techniques.
4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester structure
1261232-46-5 structure
Product Name:4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester
CAS No:1261232-46-5
MF:C15H23ClN4O2
MW:326.821722269058
CID:2162523
Update Time:2025-05-28

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-(4-chloro-5-methylpyrimidin-2-yl)-2-methylpiperazine-1-carboxylate
    • SBB075531
    • tert-butyl 4-(4-chloro-5-methylpyrimidin-2-yl)-2-methylpiperazinecarboxylate
    • 4-(4-Chloro-5-methylpyrimidin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C15H23ClN4O2/c1-10-8-17-13(18-12(10)16)19-6-7-20(11(2)9-19)14(21)22-15(3,4)5/h8,11H,6-7,9H2,1-5H3
    • InChI Key: KZIFOQFCTLCERC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=NC(=N1)N1CCN(C(=O)OC(C)(C)C)C(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 402
  • Topological Polar Surface Area: 58.6

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
090025-500mg
4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester
1261232-46-5
500mg
£320.00 2022-03-01
Chemenu
CM491343-1g
tert-Butyl 4-(4-chloro-5-methylpyrimidin-2-yl)-2-methylpiperazine-1-carboxylate
1261232-46-5 95%
1g
$628 2023-02-03

Additional information on 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-46-5)

The compound 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-46-5) is a highly specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a chloro-methyl pyrimidine core and a tert-butyl ester-protected piperazine moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, medicinal chemistry, and kinase inhibitor design.

In recent years, the demand for heterocyclic compounds like 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester has surged, driven by advancements in targeted therapy and small-molecule drug development. Its structural attributes align with modern trends in fragment-based drug design (FBDD) and high-throughput screening (HTS), where modular building blocks are essential. The tert-butyl ester group, in particular, offers synthetic flexibility, enabling deprotection under mild conditions for further functionalization.

The pyrimidine scaffold in this compound is a cornerstone of many FDA-approved drugs, particularly in oncology and antiviral therapeutics. Users often inquire about its synthetic routes, purity standards, and scalability for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with rigorous quality control protocols. Additionally, its stability under various storage conditions is a common topic in pharmaceutical forums and research publications.

From a green chemistry perspective, the synthesis of CAS No. 1261232-46-5 has garnered attention for optimizing atom economy and reducing toxic byproducts. Innovations in catalytic methods and solvent selection have improved its environmental footprint, addressing concerns raised by sustainability-focused researchers. This aligns with broader industry shifts toward eco-friendly synthesis and green solvents, which are frequently searched in academic and industrial databases.

The compound’s role in kinase inhibition studies is another hotspot. Kinases are pivotal in cell signaling pathways, and dysregulation is linked to diseases like cancer and autoimmune disorders. 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester serves as a precursor for selective kinase inhibitors, a topic dominating biomedical literature and patent filings. Researchers often explore its structure-activity relationships (SAR) to refine drug candidates.

In summary, CAS No. 1261232-46-5 exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its versatility in organic synthesis, coupled with its relevance to drug development, ensures its prominence in both academic and industrial settings. As precision medicine and AI-driven drug discovery evolve, this compound will likely remain a focal point for scientific inquiry and commercial applications.

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